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Compound of Interest

Compound Name:
tert-butyl N-(1-

cyanoethyl)carbamate

Cat. No.: B131862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl N-(1-
cyanoethyl)carbamate, a valuable building block in organic synthesis, particularly in the

preparation of non-canonical amino acids and other nitrogen-containing compounds. This

document details its chemical properties, a representative synthetic protocol, and its structural

representation.

Core Compound Properties
tert-Butyl N-(1-cyanoethyl)carbamate is a carbamate-protected aminonitrile. The tert-

butoxycarbonyl (Boc) protecting group is of significant utility in multi-step organic synthesis due

to its stability in a wide range of reaction conditions and its facile removal under acidic

conditions.
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Property Value Source

Molecular Formula C₈H₁₄N₂O₂ [1]

Molecular Weight 170.21 g/mol [1]

CAS Number 141041-80-7 [1]

SMILES CC(C#N)NC(=O)OC(C)(C)C [1]

Synthesis of tert-Butyl N-(1-cyanoethyl)carbamate
A specific, detailed experimental protocol for the synthesis of tert-butyl N-(1-
cyanoethyl)carbamate is not widely reported in peer-reviewed literature. However, its

synthesis can be achieved through a modified Strecker reaction, a well-established method for

the preparation of α-aminonitriles. This three-component reaction involves an aldehyde, an

amine (or its protected form), and a cyanide source.

Representative Experimental Protocol: Modified
Strecker Reaction
This protocol is a representative example for the synthesis of N-Boc protected α-aminonitriles

and is adapted for the specific target compound.

Materials:

Acetaldehyde

tert-Butyl carbamate

Potassium cyanide (KCN)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Brine solution
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Ethyl acetate

Hexanes

Procedure:

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve tert-butyl carbamate (1.0

equivalent) in the anhydrous solvent.

Addition of Reagents: To the stirred solution, add acetaldehyde (1.1 equivalents). Cool the

mixture to 0 °C using an ice bath.

Cyanide Addition: In a separate flask, carefully prepare a solution of potassium cyanide (1.2

equivalents) in a minimal amount of deionized water. Caution: Potassium cyanide is highly

toxic. Handle with extreme care in a well-ventilated fume hood and follow all institutional

safety protocols. Slowly add the aqueous KCN solution to the reaction mixture at 0 °C.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding deionized water. Transfer the

mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous

layer).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude

product.

Final Purification: The crude tert-butyl N-(1-cyanoethyl)carbamate can be further purified

by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate

as the eluent.

Visual Representations
Molecular Structure of tert-Butyl N-(1-
cyanoethyl)carbamate
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Caption: 2D representation of tert-butyl N-(1-cyanoethyl)carbamate.

Synthetic Pathway: Modified Strecker Reaction
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Potassium Cyanide

Click to download full resolution via product page

Caption: General synthetic scheme for tert-butyl N-(1-cyanoethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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